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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl propiolate (HC2CO2CzHs) is a highly versatile and reactive organic compound, serving
as a fundamental building block in the synthesis of a wide array of complex molecules and
advanced materials.[1] As the ethyl ester of propiolic acid, the simplest acetylenic carboxylic
acid, its unique electronic properties, stemming from the electron-withdrawing ester group
conjugated to an alkyne, make it a potent electrophile in numerous organic transformations.[1]
This guide provides a comprehensive overview of ethyl propiolate's utility in the development
of advanced materials, with a focus on its application in the synthesis of heterocyclic
compounds, complex molecular architectures, and functional polymers. Detailed experimental
protocols, quantitative data, and process diagrams are presented to facilitate its application in
research and development.

Core Reactivity and Chemical Properties

Ethyl propiolate's reactivity is dominated by the electrophilicity of its alkyne group, making it
susceptible to a variety of nucleophilic attacks and cycloaddition reactions.[1] It is a colorless
liquid, miscible with most organic solvents, with a boiling point of approximately 120 °C and a
density of 0.968 g/mL at 25 °C.[2]

Table 1: Physicochemical Properties of Ethyl Propiolate
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Property Value Reference(s)
Molecular Formula CsHeO2

Molar Mass 98.10 g-mol~—* [2]

Boiling Point 118-120 °C

Density 0.963 - 0.968 g/mL at 25 °C [2][3]
Refractive Index 1.412 [2][3]

Flash Point 23 °C (73 °F) [3]

Applications in Advanced Material Synthesis
Heterocyclic Compounds: Building Blocks for
Pharmaceuticals

Ethyl propiolate is a key precursor in the synthesis of various heterocyclic compounds, many
of which form the core scaffolds of biologically active molecules.[4] Its ability to participate in
cycloaddition reactions provides a direct route to five-membered rings like pyrazoles and
isoxazoles, which are known to exhibit anti-inflammatory, antifungal, and anticancer properties.

[5]

Pyrazoles are a critical class of heterocycles in medicinal chemistry. The 1,3-dipolar
cycloaddition of diazo compounds to ethyl propiolate offers a regioselective and efficient
pathway to substituted pyrazoles.[6][7] The reaction proceeds by the concerted addition of a
1,3-dipole (the diazo compound) to the dipolarophile (ethyl propiolate).[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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